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The following table summarizes key quantitative data on Capzimin's inhibition potency (ICso) across its

primary target and related enzymes.

Get Quote

. Reported Selectivity (Fold vs.
Enzyme Target Enzyme Family Notes
ICs0 Rpnll)
Rpnll JAMM 0.34 pM (Primary Target) [1]
(POH1/PSMD14) Metalloprotease
BRCC36 JAMM 2.3 uM ~7-fold less selective [1]
Metalloprotease
AMSH JAMM 4.5 uM ~13-fold less [1]
Metalloprotease selective
CSN5 JAMM 30 uM ~80-fold more [1]112]
Metalloprotease selective
Glyoxalase | (GLO1) Metalloenzyme 43 uM ~125-fold more Non-JAMM
selective enzyme [1]
HDAC6, MMP2, Various >100 uM > 2 logs (~100-fold) [1]
MMP12, hCAII Metalloenzymes more selective

The diagram below illustrates the core mechanism of action and primary selectivity of Capzimin.
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Key Insights for Experimental Design

e Primary Mechanism: Capzimin inhibits Rpn11 by chelating the catalytic Zn?+ ion in its JAMM
domain [1] [3]. This activity is uncompetitive, meaning Capzimin preferentially binds to the enzyme-
substrate complex, which may contribute to its specificity [1].

¢ Interpretation of the Data: The selectivity profile suggests that observed cellular phenotypes at
lower concentrations are likely due to on-target Rpnl1l inhibition. Effects on other JAMM proteases
like BRCC36 and AMSH might occur at higher doses.

¢ Positive Control for Specificity: The high selectivity over CSN5 is a key differentiator. If your
experiment involves CSN5-related pathways, Capzimin's lack of effect can serve as a strong
negative control [1] [2].

¢ Recommended Best Practices:

o Use the Lowest Effective Concentration: Begin with low micromolar concentrations (e.g., 1-
10 uM) to minimize potential off-target effects on other JAMM proteases.

o Employ a Zinc Rescue Experiment: To confirm that an observed effect is due to
metalloenzyme inhibition, consider supplementing the medium with a cell-permeable zinc
source (e.g., ZnClz2). A reduction in the inhibitor's effect supports an on-target mechanism [1].
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o Include Complementary Tools: Validate key findings using genetic approaches (e.g., Rpnll
siRNA/shRNA) alongside pharmacological inhibition to ensure phenotype consistency.

Experimental Protocol: Assessing Rpnll Inhibition in
Cells

This protocol outlines a standard method to evaluate the on-target efficacy of Capzimin in a cellular model.
Seed and Culture
Cancer Cell Lines

:

Treat with Capzimin
(Recommended: 1-20 uM)
Incubate (e.g., 4-24h)

Lyse Cells and
Perform Immunoblotting

y

Probe for Accumulation of:
- Polyubiquitinated Proteins
- Known Proteasome Substrates
(e.q., p21, Cyclins)

Assess Downstream Effects:
- Unfolded Protein Response (UPR) markers
- Cell Viability/Proliferation
- Apoptosis markers

Click to download full resolution via product page

Expected Outcomes: Successful Rpnll inhibition should lead to the stabilization of polyubiquitinated

proteins and specific proteasome substrates, induction of the unfolded protein response (UPR), and
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ultimately, anti-proliferative and pro-apoptotic effects in sensitive cells, including some bortezomib-

resistant cancer cell lines [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b2728078#capzimin-off-target-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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